Cas no 128011-16-5 (Dodecanamide, N-(2-cyanoethyl)-N-[3-(dimethylamino)propyl]-)

• Product Name: Dodecanamide, N-(2-cyanoethyl)-N-[3-(dimethylamino)propyl]-
• CAS No: 128011-16-5
• MF: C₂₀H₃₉N₃O
• MW: 337.543165445328
• CID: 1222461
• PubChem ID: 71340571
• Update Time: 2025-04-20

Dodecanamide, N-(2-cyanoethyl)-N-[3-(dimethylamino)propyl]- Chemical and Physical Properties

Names and Identifiers

• Dodecanamide, N-(2-cyanoethyl)-N-[3-(dimethylamino)propyl]-
• N-(2-cyanoethyl)-N-[3-(dimethylamino)propyl]dodecanamide
• DTXSID10767733
• 128011-16-5

• Inchi： 1S/C20H39N3O/c1-4-5-6-7-8-9-10-11-12-15-20(24)23(18-13-16-21)19-14-17-22(2)3/h4-15,17-19H2,1-3H3
• InChI Key： SDWQJMBUPFAGFU-UHFFFAOYSA-N
• SMILES： O=C(CCCCCCCCCCC)N(CCC#N)CCCN(C)C

Computed Properties

• Exact Mass: 337.30957
• Monoisotopic Mass: 337.309312876g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 24
• Rotatable Bond Count: 16
• Complexity: 346
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5
• Topological Polar Surface Area: 47.3Ų

Experimental Properties

• PSA: 47.34